102120-99-0

rac-Rotigotine Hydrochloride

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• CAS RN:
• 102120-99-0

• Formula:
• C19H26ClNOS

• InChI:
• InChI=1S/C19H25NOS.ClH/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21;/h3-7,13,16,21H,2,8-12,14H2,1H3;1H

• InChIKey:
• CEXBONHIOKGWNU-UHFFFAOYSA-N

• rac-Rotigotine Hcl is a high potency and selectivity agonist for D-2 receptor with Ki of 0.69 nM.IC50 Value: 0.69 nM(Ki)Target: D-2 receptorin vitro: rac-Rotigotine showed high potency (Ki = 0.69 nM) and selectivity for D-2 receptors as compared to its potency and selectivity at various other neuronal receptors (Ki in nM): D-1 (678) dopamine, alpha 1-(534) and alpha 2-(195) adrenoceptor, S1-(6940) and S2-(5900) serotonin and muscarine (2660). Very low activity (Ki greater than 10(-5) M) was seen at the beta-adrenoceptor, A1-adenosine, GABAA and benzodiazepine receptors. Furthermore, rac-Rotigotine inhibited the calcium-dependent release of [3H]dopamine (IC50: 4 nM) and [3H]acetylcholine (IC50: 6.3 nM) from rabbit striatal slices in the nanomolar range. These effects of rac-Rotigotine were mediated through activation of D-2 dopamine autoreceptors and D-2 dopamine heterorecepto...

rac-Rotigotine Hydrochloride

• CAS RN:
• 102120-99-0; 125572-93-2

• Formula:
• C19H26ClNOS

• InChI:
• InChI=1S/C19H25NOS.ClH/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21;/h3-7,13,16,21H,2,8-12,14H2,1H3;1H

• InChIKey:
• CEXBONHIOKGWNU-UHFFFAOYSA-N

• Rac-Rotigotine Hydrochloride is a useful research compound. Its molecular formula is C19H26ClNOS and its molecular weight is 351.93. The purity is usually 95%.